Cas no 113529-95-6 (4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE)

4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE structure
113529-95-6 structure
Product Name:4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE
CAS No:113529-95-6
MF:C9H9NS
MW:163.239460706711
CID:4471311
PubChem ID:12231503
Update Time:2025-04-24

4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE
    • AS-9926
    • AKOS012322575
    • Benzo[b]thiophene-2-carbonitrile, 4,5,6,7-tetrahydro-
    • 113529-95-6
    • 57021-54-2
    • DTXSID60481558
    • MFCD08059470
    • 4,5,6,7-Tetrahydrobenzo[b]thiophene-2-carbonitrile
    • CS-0360218
    • Inchi: 1S/C9H9NS/c10-6-8-5-7-3-1-2-4-9(7)11-8/h5H,1-4H2
    • InChI Key: IOQNRXMIUGPZRP-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=CC2=C1CCCC2

Computed Properties

  • Exact Mass: 163.04557046Da
  • Monoisotopic Mass: 163.04557046Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 52Ų
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk